Cas no 2364584-74-5 (Benzyl 3-chloro-4-(difluoromethoxy)benzoate)

• Product Name: Benzyl 3-chloro-4-(difluoromethoxy)benzoate
• CAS No: 2364584-74-5
• MF: C₁₅H₁₁ClF₂O₃
• MW: 312.695850610733
• MDL: MFCD32631765
• CID: 5078579
• Update Time: 2026-03-01

Benzyl 3-chloro-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-chloro-4-(difluoromethoxy)benzoate

• MDL： MFCD32631765
• Inchi： 1S/C15H11ClF2O3/c16-12-8-11(6-7-13(12)21-15(17)18)14(19)20-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： XWQSDMUMUIFGBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OCC2C=CC=CC=2)=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 335
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5

Additional information on Benzyl 3-chloro-4-(difluoromethoxy)benzoate

Benzyl 3-chloro-4-(difluoromethoxy)benzoate (CAS No. 2364584-74-5)

Benzyl 3-chloro-4-(difluoromethoxy)benzoate is a highly specialized organic compound with the CAS registry number 2364584-74-5. This compound is notable for its unique chemical structure, which includes a benzyl group attached to a benzoate moiety that is further substituted with a chloro and a difluoromethoxy group. The combination of these functional groups makes this compound a valuable substrate in various chemical reactions and applications.

The synthesis of Benzyl 3-chloro-4-(difluoromethoxy)benzoate typically involves multi-step processes, often utilizing advanced organic synthesis techniques such as nucleophilic substitution, esterification, and protection/deprotection strategies. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity, particularly in the presence of sensitive functional groups like the difluoromethoxy moiety.

In terms of applications, Benzyl 3-chloro-4-(difluoromethoxy)benzoate has shown promise in several areas. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. Its unique structure allows for modulation of pharmacokinetic properties, making it an attractive target for medicinal chemists.

Recent research has also explored the use of Benzyl 3-chloro-4-(difluoromethoxy)benzoate in materials science. For instance, studies have demonstrated its ability to act as a precursor for advanced polymers and coatings with tailored optical and mechanical properties. The incorporation of fluorine atoms in the structure contributes to enhanced thermal stability and chemical resistance, which are desirable traits in high-performance materials.

From an environmental standpoint, understanding the degradation pathways of Benzyl 3-chloro-4-(difluoromethoxy)benzoate is crucial for assessing its ecological impact. Recent investigations have revealed that this compound undergoes biodegradation under specific microbial conditions, albeit at a slower rate compared to other similar compounds. This information is vital for developing sustainable practices in its production and disposal.

In conclusion, Benzyl 3-chloro-4-(difluoromethoxy)benzoate (CAS No. 2364584-74-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even more prominent role in advancing modern chemistry.